Cas no 1253789-61-5 (tert-butyl 4-fluoro-6-hydroxy-indazole-1-carboxylate)

Tert-butyl 4-fluoro-6-hydroxy-indazole-1-carboxylate is a fluorinated indazole derivative featuring a tert-butyl carbamate protecting group at the N1 position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The presence of the 4-fluoro substituent enhances metabolic stability, while the 6-hydroxy group offers a reactive site for further functionalization. The tert-butyloxycarbonyl (Boc) group provides stability under basic conditions and can be selectively deprotected under acidic conditions, facilitating controlled synthetic modifications. Its well-defined reactivity and structural features make it valuable for medicinal chemistry applications, including the design of kinase inhibitors and other therapeutic agents.

tert-butyl 4-fluoro-6-hydroxy-indazole-1-carboxylate structure

1253789-61-5 structure

Product Name:tert-butyl 4-fluoro-6-hydroxy-indazole-1-carboxylate

CAS No:1253789-61-5

MF:C₁₂H₁₃FN₂O₃

MW:252.241626501083

MDL:MFCD19443335

CID:1005578

PubChem ID:135742427

Update Time:2025-10-17

tert-butyl 4-fluoro-6-hydroxy-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-fluoro-6-hydroxy-1H-indazole-1-carboxylate
- tert-butyl 4-fluoro-6-hydroxy-indazole-1-carboxylate
- Tert-butyl 4-fluoro-6-hydroxy-1H-indazole-1-carboxylate, 98%
- CS-0334729
- 1253789-61-5
- 1H-Indazole-1-carboxylic acid, 4-fluoro-6-hydroxy-, 1,1-dimethylethyl ester
- tert-Butyl 4-fluoro-6-oxo-2,6-dihydro-1H-indazole-1-carboxylate
- AS-41240
- TERT-BUTYL 4-FLUORO-6-HYDROXYINDAZOLE-1-CARBOXYLATE
- AMY26591
- AKOS016006544
- tert-Butyl4-fluoro-6-hydroxy-1H-indazole-1-carboxylate
- DTXSID90743530
- MDL： MFCD19443335
- Inchi： 1S/C12H13FN2O3/c1-12(2,3)18-11(17)15-10-5-7(16)4-9(13)8(10)6-14-15/h4-6,16H,1-3H3
- InChI Key： NRGXGELVOCHACK-UHFFFAOYSA-N
- SMILES： FC1=CC(=CC2=C1C=NN2C(=O)OC(C)(C)C)O

Computed Properties

Exact Mass: 252.09102044g/mol
Monoisotopic Mass: 252.09102044g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 64.4Å²

tert-butyl 4-fluoro-6-hydroxy-indazole-1-carboxylate Pricemore >>

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Chemenu	CM150643-250mg	tert-Butyl 4-fluoro-6-hydroxy-1H-indazole-1-carboxylate	1253789-61-5	95%	250mg	$***	2023-04-03
Chemenu	CM150643-1g	tert-Butyl 4-fluoro-6-hydroxy-1H-indazole-1-carboxylate	1253789-61-5	95%	1g	$557	2021-08-05
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBKR1578-100MG	tert-butyl 4-fluoro-6-hydroxy-indazole-1-carboxylate	1253789-61-5	95%	100MG	￥ 831.00	2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBKR1578-250MG	tert-butyl 4-fluoro-6-hydroxy-indazole-1-carboxylate	1253789-61-5	95%	250MG	￥ 1,333.00	2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBKR1578-500MG	tert-butyl 4-fluoro-6-hydroxy-indazole-1-carboxylate	1253789-61-5	95%	500MG	￥ 2,217.00	2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBKR1578-1G	tert-butyl 4-fluoro-6-hydroxy-indazole-1-carboxylate	1253789-61-5	95%	1g	￥ 3,326.00	2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBKR1578-5G	tert-butyl 4-fluoro-6-hydroxy-indazole-1-carboxylate	1253789-61-5	95%	5g	￥ 9,979.00	2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBKR1578-10G	tert-butyl 4-fluoro-6-hydroxy-indazole-1-carboxylate	1253789-61-5	95%	10g	￥ 16,632.00	2023-03-15
eNovation Chemicals LLC	D257036-1g	Tert-butyl 4-fluoro-6-hydroxy-1H-indazole-1-carboxylate	1253789-61-5	95%	1g	$780	2024-05-24